Cas no 113963-47-6 (1-Naphthalenecarboxylicacid,5-[[(2R)-2,5-dihydro-3-methyl-5-oxo-2-furanyl]methyl]-3,4,4a,5,6,7,8,8a-octahydro-5,6,8a-trimethyl-,(4aR,5S,6R,8aS)-rel-(-)- (9CI))

1-Naphthalenecarboxylicacid,5-[[(2R)-2,5-dihydro-3-methyl-5-oxo-2-furanyl]methyl]-3,4,4a,5,6,7,8,8a-octahydro-5,6,8a-trimethyl-,(4aR,5S,6R,8aS)-rel-(-)- (9CI) structure
113963-47-6 structure
Product Name:1-Naphthalenecarboxylicacid,5-[[(2R)-2,5-dihydro-3-methyl-5-oxo-2-furanyl]methyl]-3,4,4a,5,6,7,8,8a-octahydro-5,6,8a-trimethyl-,(4aR,5S,6R,8aS)-rel-(-)- (9CI)
CAS No:113963-47-6
MF:C20H28O4
MW:332.433926582336
CID:174833
Update Time:2024-03-01

1-Naphthalenecarboxylicacid,5-[[(2R)-2,5-dihydro-3-methyl-5-oxo-2-furanyl]methyl]-3,4,4a,5,6,7,8,8a-octahydro-5,6,8a-trimethyl-,(4aR,5S,6R,8aS)-rel-(-)- (9CI) Chemical and Physical Properties

Names and Identifiers

    • 1-Naphthalenecarboxylicacid,5-[[(2R)-2,5-dihydro-3-methyl-5-oxo-2-furanyl]methyl]-3,4,4a,5,6,7,8,8a-octahydro-5,6,8a-trimethyl-,(4aR,5S,6R,8aS)-rel-(-)- (9CI)
    • 1-Naphthalenecarboxylicacid,5-[[(2R)-2,5-dihydro-3-methyl-5-oxo-2-furanyl]methyl]-3,4,4a,5,6,7,8,8a-octahydro-5,6,8a-trimethy
    • (-)-Ephemeric acid
    • 1-Naphthalenecarboxylicacid,5-[(2,5-dihydro-3-methyl-5-oxo-2-furanyl)methyl]-3,4,4a,5,6,7,8,8a-octahydro-5,6,8a-trimethyl-,[4aa,5a(R*),6b,8aa]-(-)-
    • Ephemeric acid
    • Inchi: 1S/C20H28O4/c1-12-10-17(21)24-15(12)11-20(4)13(2)8-9-19(3)14(18(22)23)6-5-7-16(19)20/h6,10,13,15-16H,5,7-9,11H2,1-4H3,(H,22,23)/t13-,15-,16+,19-,20+/m0/s1
    • InChI Key: AEPFBSNEBUKEMX-TZPXMIBGSA-N
    • SMILES: C[C@@]12CC[C@H](C)[C@@](C)(C[C@@H]3OC(=O)C=C3C)[C@]1([H])CCC=C2C(=O)O

Computed Properties

  • Exact Mass: 272.08309
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 24
  • XLogP3: 4.914

Experimental Properties

  • Density: 1.122±0.06 g/cm3(Predicted)
  • Boiling Point: 498.1±18.0 °C(Predicted)
  • PSA: 52.54
  • pka: 4.82±0.70(Predicted)

1-Naphthalenecarboxylicacid,5-[[(2R)-2,5-dihydro-3-methyl-5-oxo-2-furanyl]methyl]-3,4,4a,5,6,7,8,8a-octahydro-5,6,8a-trimethyl-,(4aR,5S,6R,8aS)-rel-(-)- (9CI) Related Literature

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